1-Naphthalenecarboxylic acid, 2-amino-5,6,7,8-tetrahydro-

• CAS No.: 90321-34-9
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 2-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• InChI: InChI=1S/C11H13NO2/c12-9-6-5-7-3-1-2-4-8(7)10(9)11(13)14/h5-6H,1-4,12H2,(H,13,14)
• InChI Key: QVIBECXXOJGOKU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2C(=O)O)N

Description

“1-Naphthalenecarboxylic acid, 2-amino-5,6,7,8-tetrahydro-” is a monocarboxylic acid that is 1,2,3,4-tetrahydronaphthalene which is substituted at position 6 by a carboxylic acid group. It is an intermediate used for the preparation of the therapeutically useful antiemetic agent Palonosetron.

Synthesis routes and methods

Procedure details

A mixture of Example 128B (14.21 g, 49.46 mmol) and Pt2O (7.00 g, 30.8 mmol) in acetic acid (200 mL) was shaken in a reactor pressurized with 60 psi of H2 at 25° C. for 80 hours, filtered, and concentrated. The concentrate was treated with dichloromethane (142 mL) and TFA (24 mL) and stirred for 3 hours. The organic layer was washed with NaOH (2×250 mL) and brine (200 mL), dried (MgSO4), filtered, and concentrated to provide the desired product (8.17 g, 86%). MS (ESI(+)) m/e 192 (M+H)+; MS (ESI(−)) m/e 190 (M−H)−; 1H NMR (300 MHz, DMSO-d6) δ 6.83 (d, 1H), 6.53 (d, 1H), 2.72 (m, 2H), 2.57 (m, 2H), 1.64 (m, 4H).